Cas no 1368926-75-3 (2-(2,4-difluorophenyl)-2-methylpropan-1-ol)

• Product Name: 2-(2,4-difluorophenyl)-2-methylpropan-1-ol
• CAS No: 1368926-75-3
• MF: C₁₀H₁₂F₂O
• MW: 186.198490142822
• CID: 5846027
• PubChem ID: 82281035
• Update Time: 2025-07-19

2-(2,4-difluorophenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-2-methylpropan-1-ol
• EN300-1841167
• 1368926-75-3

• Inchi： 1S/C10H12F2O/c1-10(2,6-13)8-4-3-7(11)5-9(8)12/h3-5,13H,6H2,1-2H3
• InChI Key： IZSSJRRIBSNMOR-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C)(C)CO)F

Computed Properties

• Exact Mass: 186.086
• Monoisotopic Mass: 186.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2,4-difluorophenyl)-2-methylpropan-1-ol

Introduction to 2-(2,4-difluorophenyl)-2-methylpropan-1-ol (CAS No. 1368926-75-3)

2-(2,4-difluorophenyl)-2-methylpropan-1-ol (CAS No. 1368926-75-3) is a versatile organic compound with a unique molecular structure that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its 2,4-difluorophenyl and 2-methylpropan-1-ol moieties, which contribute to its distinct chemical properties and potential applications.

The molecular formula of 2-(2,4-difluorophenyl)-2-methylpropan-1-ol is C₁₀H₁₁F₂O, and its molecular weight is approximately 189.19 g/mol. The compound's structure includes a fluorinated aromatic ring and a branched alcohol group, which provide it with a combination of hydrophobic and hydrophilic properties. These characteristics make it an interesting candidate for various chemical and biological studies.

In recent years, 2-(2,4-difluorophenyl)-2-methylpropan-1-ol has been the subject of numerous scientific investigations due to its potential therapeutic applications. One of the key areas of research has been its role in the development of new drugs for the treatment of neurological disorders. Studies have shown that this compound can modulate specific receptors in the brain, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease.

Another significant area of research involves the use of 2-(2,4-difluorophenyl)-2-methylpropan-1-ol in the development of anti-inflammatory agents. Inflammation is a common underlying factor in many chronic diseases, and compounds that can effectively reduce inflammation without causing significant side effects are highly sought after. Recent studies have demonstrated that 2-(2,4-difluorophenyl)-2-methylpropan-1-ol exhibits potent anti-inflammatory properties in both in vitro and in vivo models.

The synthesis of 2-(2,4-difluorophenyl)-2-methylpropan-1-ol has been extensively studied to optimize its production for large-scale applications. Various synthetic routes have been explored, including Grignard reactions and metal-catalyzed cross-coupling reactions. These methods have been refined to improve yield and purity, making the compound more accessible for further research and development.

In addition to its potential therapeutic applications, 2-(2,4-difluorophenyl)-2-methylpropan-1-ol has also been investigated for its use in materials science. Its unique chemical structure makes it suitable for the synthesis of advanced materials with specific properties, such as enhanced thermal stability and improved mechanical strength. These materials have potential applications in industries ranging from electronics to aerospace.

The safety profile of 2-(2,4-difluorophenyl)-2-methylpropan-1-ol is another important aspect that has been thoroughly evaluated. Toxicological studies have shown that the compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical trials. However, as with any new chemical entity, ongoing safety assessments are necessary to ensure its long-term safety and efficacy.

Recent advancements in analytical techniques have also contributed to a better understanding of 2-(2,4-difluorophenyl)-2-methylpropan-1-ol's behavior in different environments. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to analyze the compound's stability under various conditions, providing valuable insights into its degradation pathways and potential interactions with other molecules.

In conclusion, 2-(2,4-difluorophenyl)-2-methylpropan-1-ol (CAS No. 1368926-75-3) is a promising compound with a wide range of potential applications in pharmaceuticals, materials science, and other fields. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of this compound's behavior and potential uses, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.